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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B8817677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of calcium hydroxide (Ca(OH)₂) in carbon dioxide (CO₂) capture, focusing on the kinetics of

the carbonation reaction.

Introduction: Calcium Hydroxide for CO₂ Capture
Calcium hydroxide is a promising sorbent for CO₂ capture due to its high reactivity, wide

availability, and low cost. The capture process is based on the carbonation reaction, where

Ca(OH)₂ reacts with CO₂ to form stable calcium carbonate (CaCO₃). This process is a key

component of various carbon capture technologies, including calcium looping (CaL), which

involves the reversible carbonation-calcination of calcium-based sorbents.[1][2][3] Using

Ca(OH)₂ as the sorbent offers advantages over calcium oxide (CaO), such as a significantly

faster carbonation reaction rate and a higher degree of conversion to CaCO₃.[4][5]

The primary chemical reaction governing this process is:

Ca(OH)₂(s) + CO₂(g) → CaCO₃(s) + H₂O(g)

Understanding the kinetics of this reaction is crucial for designing and optimizing CO₂ capture

systems. Key factors influencing the reaction rate include temperature, CO₂ concentration,

particle size, and the presence of moisture.
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Quantitative Data on Carbonation Reaction Kinetics
The following tables summarize quantitative data from various studies on the carbonation of

calcium hydroxide for CO₂ capture.

Table 1: Effect of Temperature on Ca(OH)₂ Carbonation

Temperatur
e (°C)

CO₂
Concentrati
on (%v)

Particle
Size (μm)

Reaction
Time (s)

Carbonatio
n
Conversion

Reference

350 7 ~5 4 ~0.15

440 7 ~5 4 -

500 7 ~5 4 -

>600 7 ~5 4 ~0.7

60 3.15 - 12.60 - < 3600 Incomplete

70 3.15 - 12.60 - < 3600 Incomplete

90 3.15 - 12.60 - < 3600 Incomplete

80 - 100 -
Pellets &

Powder
-

Highest

Efficiency

>100 -
Pellets &

Powder
-

Decreased

Capacity

Table 2: Kinetic Parameters for Ca(OH)₂ Dehydration and Carbonation
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Process Parameter Value Conditions Reference

Dehydration
Activation

Energy (E_Dehy)
63.2 kJ/mol

Modeled from

experimental

results

Dehydration
Pre-exponential

Factor (A_Dehy)
4359 s⁻¹

Modeled from

experimental

results

Carbonation
Activation

Energy
~40 kJ/mol

For the formation

of Ca(HCO₃)₂

intermediate

Experimental Protocols
This section details the methodologies for key experiments to investigate the carbonation of

Ca(OH)₂ for CO₂ capture.

Protocol for CO₂ Capture in a Drop Tube Reactor
This protocol is adapted from studies investigating carbonation kinetics at high temperatures

and short residence times.

Objective: To determine the carbonation conversion of fine Ca(OH)₂ particles under conditions

relevant to entrained-bed reactors.

Materials and Apparatus:

Calcium hydroxide (Ca(OH)₂) powder (e.g., <10 μm particle size)

Drop tube reactor (electrically heated)

Solid feeding system with a vibration device

Gas supply system for CO₂, N₂, and air with mass flow controllers

Gas preheating system
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Cyclone and filter for solid collection

Gas analyzer (e.g., NDIR) to measure CO₂ and H₂O concentrations

Thermocouples for temperature monitoring

Data acquisition system

Procedure:

Preparation:

Load a known mass (e.g., 150 g) of Ca(OH)₂ powder into the solid feeding system.

Set the desired gas composition (e.g., 7%v CO₂) and flow rate using the mass flow

controllers.

Heat the drop tube reactor to the target reaction temperature (e.g., 350-650 °C).

Preheat the incoming gas stream.

Experiment:

Start the gas flow through the reactor.

Initiate the solid feeding system to introduce Ca(OH)₂ particles into the top of the reactor

at a controlled rate (e.g., 80-600 g/h).

The particles react with CO₂ as they fall through the heated reactor.

Continuously monitor and record the outlet CO₂ and H₂O concentrations using the gas

analyzer.

Collect the solid product at the bottom of the reactor using a cyclone and filter.

Maintain steady-state conditions for a set duration (e.g., 10 minutes).

Post-Experiment Analysis:
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Stop the solid feeding and allow the system to purge with the feed gas to ensure all solids

have been collected.

Analyze the collected solid sample to determine the amount of CaCO₃ formed. This can

be done using techniques such as thermogravimetric analysis (TGA) or acid digestion.

Calculate the carbonation conversion (X) as the molar ratio of CaCO₃ in the product to the

initial Ca(OH)₂.

Protocol for Low-Temperature CO₂ Capture in a Packed-
Bed Reactor
This protocol is based on studies investigating the effect of humidity on carbonation kinetics at

lower temperatures.

Objective: To evaluate the kinetics of the Ca(OH)₂-CO₂ reaction at low temperatures and

varying relative humidity.

Materials and Apparatus:

Calcium hydroxide (Ca(OH)₂) powder

Differential packed-bed reactor

Gas supply system for CO₂, N₂, and water vapor with mass flow controllers

Humidifier to control the relative humidity of the gas stream

Temperature-controlled chamber for the reactor

Gas analyzer for CO₂ concentration measurement

Data acquisition system

Procedure:

Preparation:
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Place a known amount of Ca(OH)₂ in the packed-bed reactor.

Set the desired reaction temperature (e.g., 60-90 °C) for the reactor chamber.

Prepare the reactant gas mixture with the desired CO₂ concentration (e.g., 3-13%v in N₂)

and relative humidity (e.g., 0-70%).

Experiment:

Introduce the humidified gas mixture into the reactor at a constant flow rate.

Continuously monitor the CO₂ concentration at the reactor outlet.

Run the experiment for a specified duration (e.g., 1 hour).

Data Analysis:

Calculate the conversion of Ca(OH)₂ to CaCO₃ over time based on the difference in CO₂

concentration between the inlet and outlet gas streams.

Analyze the effect of temperature and relative humidity on the reaction rate and final

conversion.

Visualizations
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Caption: Carbonation reaction of calcium hydroxide with carbon dioxide.
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Experimental Workflow for CO₂ Capture Analysis
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Caption: General experimental workflow for analyzing CO₂ capture by Ca(OH)₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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